N-(4-bromo-2-fluorophenyl)-1-(2,4-dichlorobenzoyl)piperidine-4-carboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-1-(2,4-dichlorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H16BrCl2FN2O2/c20-12-1-4-17(16(23)9-12)24-18(26)11-5-7-25(8-6-11)19(27)14-3-2-13(21)10-15(14)22/h1-4,9-11H,5-8H2,(H,24,26)
• InChI Key: JPPGGTCAWRLSPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=C(C=C(C=C2)Br)F)C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H16BrCl2FN2O2
• Molecular Weight: 474.1 g/mol

Description

N-(4-bromo-2-fluorophenyl)-1-(2,4-dichlorobenzoyl)piperidine-4-carboxamide is a synthetic organic compound that belongs to the class of piperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromo-2-fluorophenyl)-1-(2,4-dichlorobenzoyl)piperidine-4-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the piperidine ring: Starting from a suitable precursor, the piperidine ring is constructed through cyclization reactions.

Introduction of the carboxamide group: This step involves the reaction of the piperidine derivative with a carboxylic acid or its derivative under conditions that facilitate amide bond formation.

Substitution reactions:

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This may include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromo-2-fluorophenyl)-1-(2,4-dichlorobenzoyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups, such as reducing the carboxamide to an amine.

Substitution: Halogen substituents can be replaced through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a tool for studying biological pathways and receptor interactions.

Medicine: Potential therapeutic applications as receptor modulators or enzyme inhibitors.

Industry: Use in the development of new materials or as intermediates in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-fluorophenyl)-1-(2,4-dichlorobenzoyl)piperidine-4-carboxamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and influencing biological pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

N-(4-bromo-2-fluorophenyl)-1-(2,4-dichlorobenzoyl)piperidine-4-carboxamide: can be compared with other piperidine derivatives that have similar structural features and biological activities.

N-(4-chloro-2-fluorophenyl)-1-(2,4-dichlorobenzoyl)piperidine-4-carboxamide: A similar compound with a chlorine substituent instead of bromine.

This compound: A compound with different halogen substituents.

Uniqueness

The uniqueness of this compound lies in its specific combination of substituents, which may confer unique biological activities or chemical reactivity compared to other similar compounds.